4-({4-[(4-Tert-butylbenzyl)oxy]-3-methoxybenzylidene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide
4-({4-[(4-Tert-butylbenzyl)oxy]-3-methoxybenzylidene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide
Brand Name:
Vulcanchem
CAS No.:
691370-75-9
VCID:
VC0363554
InChI:
InChI=1S/C21H24N4O2S/c1-21(2,3)17-8-5-15(6-9-17)13-27-18-10-7-16(11-19(18)26-4)12-23-25-14-22-24-20(25)28/h5-12,14H,13H2,1-4H3,(H,24,28)/b23-12+
SMILES:
CC(C)(C)C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=NN3C=NNC3=S)OC
Molecular Formula:
C21H24N4O2S
Molecular Weight:
396.5g/mol
4-({4-[(4-Tert-butylbenzyl)oxy]-3-methoxybenzylidene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide
CAS No.: 691370-75-9
Main Products
VCID: VC0363554
Molecular Formula: C21H24N4O2S
Molecular Weight: 396.5g/mol
![4-({4-[(4-Tert-butylbenzyl)oxy]-3-methoxybenzylidene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide - 691370-75-9](/images/no_structure.jpg)
| CAS No. | 691370-75-9 |
|---|---|
| Product Name | 4-({4-[(4-Tert-butylbenzyl)oxy]-3-methoxybenzylidene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide |
| Molecular Formula | C21H24N4O2S |
| Molecular Weight | 396.5g/mol |
| IUPAC Name | 4-[(E)-[4-[(4-tert-butylphenyl)methoxy]-3-methoxyphenyl]methylideneamino]-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C21H24N4O2S/c1-21(2,3)17-8-5-15(6-9-17)13-27-18-10-7-16(11-19(18)26-4)12-23-25-14-22-24-20(25)28/h5-12,14H,13H2,1-4H3,(H,24,28)/b23-12+ |
| Standard InChIKey | VQONVZFHMUSYLZ-FSJBWODESA-N |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=N/N3C=NNC3=S)OC |
| SMILES | CC(C)(C)C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=NN3C=NNC3=S)OC |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=NN3C=NNC3=S)OC |
| PubChem Compound | 9692671 |
| Last Modified | Nov 11 2021 |
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